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Abstract
Eupahualin C is a sesquiterpene lactone, a class of naturally occurring compounds known for

their diverse biological activities. Isolated from the plant Eupatorium hualienense, Eupahualin
C has demonstrated cytotoxic effects against various cancer cell lines, making it a molecule of

interest for further investigation in drug discovery and development. This technical guide

provides a comprehensive overview of the chemical structure, stereochemistry, and preliminary

biological activity of Eupahualin C, based on available scientific literature.

Chemical Structure and Stereochemistry
Eupahualin C is classified as a germacrane sesquiterpene lactone. The germacrane skeleton

is characterized by a ten-membered carbon ring. The definitive structure and stereochemistry

of Eupahualin C were elucidated through extensive spectroscopic analysis, primarily relying on

one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy, in conjunction

with Mass Spectrometry (MS) and Infrared (IR) spectroscopy.

The molecular formula of Eupahualin C is C₂₀H₂₄O₆, with a corresponding molecular weight of

360.4 g/mol . The structure features a complex, polycyclic system with multiple stereocenters.

The absolute configuration of these chiral centers is crucial for its biological activity and has

been determined through detailed analysis of spectroscopic data and often by comparison with

related, known compounds.
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Spectroscopic Data
The structural elucidation of Eupahualin C was heavily reliant on NMR spectroscopy. The

following tables summarize the key ¹H and ¹³C NMR chemical shift data, which are critical for

the identification and characterization of this compound.

Table 1: ¹H NMR Spectroscopic Data for Eupahualin C

Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Data not publicly

available in detail.

Access to the original

research publication is

required for specific

assignments.

Table 2: ¹³C NMR Spectroscopic Data for Eupahualin C

Position Chemical Shift (δ, ppm)

Data not publicly available in detail. Access to

the original research publication is required for

specific assignments.

Note: The specific chemical shifts and coupling constants are essential for confirming the

identity and purity of Eupahualin C. Researchers should refer to the primary literature for the

complete and assigned spectroscopic data.

Experimental Protocols
Isolation of Eupahualin C
The isolation of Eupahualin C from its natural source, Eupatorium hualienense, typically

involves a multi-step extraction and chromatographic process. A general workflow is outlined

below.
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Dried and powdered aerial parts of Eupatorium hualienense

Extraction with an organic solvent (e.g., methanol or ethanol)

Concentration of the extract under reduced pressure

Partitioning of the crude extract (e.g., between ethyl acetate and water)

Ethyl Acetate Fraction

Column Chromatography (e.g., silica gel)

Fraction Collection and Analysis (e.g., TLC)

Further purification by High-Performance Liquid Chromatography (HPLC)

Pure Eupahualin C

Eupahualin C IKK ComplexInhibition IκBα

Phosphorylation
(Inhibited) NF-κB (p50/p65)

Release
(Blocked) Nucleus

Translocation
(Blocked) Gene Transcription

(Inflammation, Proliferation, Survival)

Initiation
(Blocked)
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Structure and Stereochemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15596596#eupahualin-c-chemical-structure-and-
stereochemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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